3-(3,4-dimethoxyphenyl)-2-methyl-N-[2-(4-morpholinyl)ethyl]-1-oxo-3,4-dihydroisoquinoline-4-carboxamide

• Molecular Formula: C25H31N3O5
• Molecular Weight: 453.5 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-2-methyl-N-(2-morpholin-4-ylethyl)-1-oxo-3,4-dihydroisoquinoline-4-carboxamide
• InChI: InChI=1S/C25H31N3O5/c1-27-23(17-8-9-20(31-2)21(16-17)32-3)22(18-6-4-5-7-19(18)25(27)30)24(29)26-10-11-28-12-14-33-15-13-28/h4-9,16,22-23H,10-15H2,1-3H3,(H,26,29)
• InChI Key: WHDIKNJNRRSIBR-UHFFFAOYSA-N
• SMILES: CN1C(C(C2=CC=CC=C2C1=O)C(=O)NCCN3CCOCC3)C4=CC(=C(C=C4)OC)OC

Description

3-(3,4-dimethoxyphenyl)-2-methyl-N-[2-(4-morpholinyl)ethyl]-1-oxo-3,4-dihydroisoquinoline-4-carboxamide is a member of isoquinolines.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound has been involved in the synthesis of novel heterocyclic compounds, such as dioxopyrrolo[3,4-c]- and thieno[3,4-c]isoquinolines, and cinnolines, demonstrating its utility in the development of new chemical entities (Zinchenko et al., 2009).
• It has also been used in the synthesis of novel 1,2-functionally-substituted 6,7-dimethoxy-4-spirocyclopentanetetrahydroisoquinolines, highlighting its role in creating structurally diverse molecules (Aghekyan et al., 2009).

Biological Activities

• The compound has been utilized in the synthesis of N-formylenamides of isoquinoline, which are valuable in studying diverse biological activities (Ivanov et al., 2006).
• It has shown potential in the development of new compounds with hemostatic properties, indicating its significance in therapeutic research, especially in blood coagulation (Limanskii et al., 2009).

Potential in Drug Synthesis and Modification

• This chemical has been key in the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, some of which have shown potent cytotoxic activities, underlining its importance in anticancer drug research (Deady et al., 2003).
• It has also been used in synthesizing novel antimicrobial agents, highlighting its role in developing new treatments for infectious diseases (Desai et al., 2011).